7-Chloro-5-fluoro-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzoxazole

• IUPAC Name: 7-chloro-5-fluoro-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3-benzoxazole
• InChI: InChI=1S/C15H8ClF4NOS/c16-11-5-10(17)6-12-13(11)22-14(21-12)23-7-8-1-3-9(4-2-8)15(18,19)20/h1-6H,7H2
• InChI Key: HILFZWNPMHAVLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC3=C(O2)C(=CC(=C3)F)Cl)C(F)(F)F
• Molecular Formula: C15H8ClF4NOS
• Molecular Weight: 361.7 g/mol
• CAS No.: 866010-51-7

Description

The compound “7-Chloro-5-fluoro-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzoxazole” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthetic Applications

The compound 7-Chloro-5-fluoro-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzoxazole and its derivatives have been explored in synthetic chemistry for their potential in creating complex molecules. For instance, 5-Benzyloxy-4-trifluoromethyl-1,3-oxazoles, obtained from 5-fluoro-4-trifluoromethyloxazoles and benzyl alcohols, can undergo rearrangements to form α-trifluoromethyl substituted aromatic and heteroaromatic amino acids. This process demonstrates the synthetic versatility of such compounds in generating building blocks for more complex molecules (Burger et al., 2006).

Material Science and Light Harvesting

In material science, derivatives of the compound have been evaluated for their light harvesting properties. A study involving compounds such as 2-phenyl-5-(4-trifloromethyl phenyl sulfonamido) benzoxazole highlights their potential application in designing new Dye-Sensitized Solar Cells (DSSCs). The light harvesting efficiency of these compounds, particularly PTPS, was notably high, indicating their usefulness in photovoltaic applications (Sheena Mary et al., 2019).

Chemical Sensing and Fluorescence

The compound's derivatives also find applications in chemical sensing. For example, 2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and its benzothiazole analogue have been used in fluorescent probes for sensing magnesium and zinc cations. Their sensitivity to pH changes, particularly in the range of pH 7-8, allows for significant fluorescence enhancement under basic conditions, making them useful in various analytical and diagnostic applications (Tanaka et al., 2001).